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Compound of Interest

Compound Name: (-)-Lariciresinol

Cat. No.: B1260115

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the dissolution of (-)-Lariciresinol, a
lignan with known biological activities, for use in a variety of in vitro experimental settings.
Adherence to these guidelines will help ensure the accurate and reproducible application of this
compound in cell-based assays.

Data Presentation: Solubility of (-)-Lariciresinol

(-)-Lariciresinol exhibits good solubility in several common organic solvents but has limited
aqueous solubility. The following table summarizes the known solubility data for (-)-
Lariciresinol. It is recommended to use Dimethyl Sulfoxide (DMSO) for the preparation of
high-concentration stock solutions.
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Solvent

Molar Mass (
g/mol )

o Concentration
Solubility (mM) Notes
m

Dimethyl
Sulfoxide
(DMSO)

360.40

Recommended
for primary stock
solutions.
Ultrasonic
treatment may
100 mg/mL][1] 277.47 mM[1] be required.[1]
Use freshly
opened,
anhydrous
DMSO as itis
hygroscopic.[1]

Methanol

360.40

Ultrasonic
25 mg/mL[1] 69.37 mM[1] treatment may
be required.[1]

Acetone

360.40

Quialitative data;
Soluble[2[3] specific
oluble -
concentration not

reported.

Chloroform

360.40

Qualitative data;
Soluble[2][3] specific
oluble -
concentration not

reported.

Dichloromethane

360.40

Qualitative data;
Soluble[2][3] specific
oluble -
concentration not

reported.

Ethyl Acetate

360.40

Quialitative data;
Soluble[2[3] specific
oluble -
concentration not

reported.
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Very low

solubility. Not
174.5 mg/L
Water 360.40 ] ~0.48 mM recommended
(estimated) )
for stock solution

preparation.

Experimental Protocols
Protocol 1: Preparation of a High-Concentration Stock
Solution in DMSO

This protocol describes the preparation of a 100 mM stock solution of (-)-Lariciresinol in
DMSO.

Materials:

(-)-Lariciresinol (powder)

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Ultrasonic bath (optional)

Calibrated pipette
Procedure:

e Weighing: Accurately weigh the desired amount of (-)-Lariciresinol powder. For example, to
prepare 1 mL of a 100 mM stock solution, weigh out 36.04 mg of (-)-Lariciresinol (Molecular
Weight: 360.40 g/mol ).

» Dissolution: Add the appropriate volume of anhydrous DMSO to the vial containing the (-)-
Lariciresinol powder.
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e Mixing: Vortex the solution vigorously for 1-2 minutes to facilitate dissolution.

¢ Sonication (if necessary): If the compound does not fully dissolve, place the vial in an
ultrasonic water bath for 5-10 minutes.[1]

 Sterilization: While the high concentration of DMSO is generally self-sterilizing, for stringent
cell culture applications, the stock solution can be sterilized by filtering through a 0.22 pm
syringe filter compatible with DMSO.

» Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes to avoid
repeated freeze-thaw cycles. Store the aliquots at -20°C for short-term storage (up to 1
month) or -80°C for long-term storage (up to 6 months).[1]

Protocol 2: Preparation of Working Solutions for Cell
Culture Experiments

This protocol details the dilution of the high-concentration DMSO stock solution to a final
working concentration in cell culture medium. It is crucial to maintain a low final concentration
of DMSO to avoid solvent-induced cytotoxicity. The final DMSO concentration should ideally be
< 0.1% and not exceed 0.5%.[4][5][6][7][8]

Materials:

e 100 mM (-)-Lariciresinol stock solution in DMSO
e Pre-warmed complete cell culture medium

o Sterile pipette tips and tubes

Procedure:

e Thawing: Thaw a single aliquot of the 100 mM (-)-Lariciresinol stock solution at room
temperature.

 Intermediate Dilution (Optional but Recommended): To improve accuracy, perform an
intermediate dilution of the stock solution in cell culture medium. For example, to achieve a
final concentration of 100 uM with a final DMSO concentration of 0.1%, you can prepare a
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100X intermediate stock (10 mM) by diluting the 100 mM stock 1:10 in sterile DMSO. Then,
add 1 pL of the 10 mM intermediate stock to 1 mL of cell culture medium.

 Final Dilution: Directly add the required volume of the stock solution to the pre-warmed cell
culture medium to achieve the desired final concentration of (-)-Lariciresinol. For example,
to make a 100 pM working solution from a 100 mM stock, perform a 1:1000 dilution (e.g.,
add 1 pL of the 100 mM stock to 1 mL of medium). This will result in a final DMSO
concentration of 0.1%.

e Mixing: Gently mix the working solution by pipetting up and down or inverting the tube. Avoid
vigorous vortexing which can cause protein denaturation in the medium.

e Vehicle Control: It is essential to include a vehicle control in your experiments. This control
should contain the same final concentration of DMSO as the experimental conditions without
the (-)-Lariciresinol.

o Application to Cells: Add the prepared working solution to your cell cultures immediately.

Mandatory Visualizations
Dissolution Workflow for In Vitro Experiments

Click to download full resolution via product page

Caption: Workflow for preparing (-)-Lariciresinol solutions.
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Hypothetical Signaling Pathway Influenced by (-)-
Lariciresinol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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